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Compound of Interest

Methyl 2-((R)-morpholin-2-
Compound Name:
yl)acetate hydrochloride

Cat. No.: B8243536

Get Quote

Executive Summary & Chemical Identity

Immediate Action Required: This compound is a chiral morpholine derivative utilized as a

building block in drug synthesis. As a hydrochloride salt, it is hygroscopic and potentially acidic
upon hydrolysis. Improper disposal can lead to the formation of toxic chloramines if mixed with
strong oxidizers (e.g., bleach) or unintended hydrolysis of the ester functionality.

Strict Adherence: Do not dispose of this compound down the drain.[1] It must be routed through
hazardous chemical waste streams.

Chemical Profile
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Property Data

) Methyl 2-((R)-morpholin-2-yl)acetate
Chemical Name

hydrochloride
2845095-54-5 (HCl salt); 1352709-52-4 (Free
CAS Number
base)
Molecular Formula C7H13NOs[1][2][3][4] - HCI
Molecular Weight 195.64 g/mol
Physical State White to off-white solid (Hygroscopic)
o Aqueous solutions are acidic (pH ~3-5) due to
Acidity

HCI

H302 (Harmful if swallowed), H315 (Skin

Hazards (GHS
( ) Irritant), H319 (Eye Irritant)

Hazard Assessment & Compatibility Logic

Before initiating disposal, you must understand the why behind the protocol to prevent cross-
reactivity in waste drums.

Critical Incompatibilities
» Strong Oxidizers (Bleach/NaOClI):

o Risk:[3][4][5][6][7] The morpholine nitrogen (secondary amine) can react with hypochlorites
to form N-chloromorpholines, which are potential carcinogens and toxic.

o Protocol:NEVER add bleach to waste containers holding this compound.
e Strong Bases (NaOH/KOH):

o Risk:[3][4][5][6][7] Neutralization releases the free amine (oily residue) and hydrolyzes the
methyl ester to the carboxylic acid (zwitterion formation). While not explosive, this
generates heat and changes the solubility profile, potentially causing precipitation in liquid
waste lines.
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o Water Sensitivity:

o Risk:[3][4][5][6][7] The HCI salt is hygroscopic. Keep solid waste containers tightly sealed
to prevent the material from turning into a sticky, corrosive gum inside the drum.

Personal Protective Equipment (PPE) Matrix

Treat this compound as a potential sensitizer.

PPE Type Specification Rationale

Morpholine derivatives can

Gl Nitrile (Double-gloved permeate latex. Nitrile offers
oves
recommended) superior resistance to organic
salts.
Safety glasses are insufficient
Eye Protection Chemical Splash Goggles if handling aqueous solutions
where splashing is possible.
Solid dust is an inhalation
' irritant (H335). Always
Respiratory N95 or Fume Hood ] o »
weigh/transfer inside a certified
fume hood.
) Standard barrier protection
Clothing Lab Coat + Closed-toe Shoes

against accidental spills.

Disposal Workflows (Decision Matrix)

The disposal route is determined by the physical state of the waste. Follow the logic flow below
to select the correct stream.

Workflow Visualization
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Identify Waste State

Is it Solid?

Yes (Pure/Spill Debris)

No (Solution)

Solid Waste Stream Liquid: Solvent Base?

ater/Buffer Solvent

Double Bag in

Clear Polyethylene AGUEELS EELTE

Organic Solvent

Label: "Toxic Solid,
Organic, Acidic'

Contains Halogens?

Sl (DCM, Chloroform)

es No

Adjust pH to 6-8
(Use NaHCO3)

'

Label: 'Aqueous Waste,
Trace Organics'

Halogenated Waste Drum Non-Halogenated Waste Drum

Click to download full resolution via product page
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Figure 1: Decision logic for segregating Methyl 2-((R)-morpholin-2-yl)acetate hydrochloride
waste streams.

Protocol A: Solid Waste (Pure Compound or Spill
Debris)

Use this for expired chemicals, weighing paper, or contaminated gloves.

Containment: Place the solid material into a clear polyethylene bag.

Secondary Containment: Place the first bag inside a second bag (double-bagging) to prevent
leakage if the salt absorbs moisture.

Labeling: Affix a hazardous waste tag.
o Constituents: "Methyl 2-((R)-morpholin-2-yl)acetate HCI"[8]

o Hazards: Check "Toxic" and "Irritant."[4]

Disposal: Deposit into the Solid Hazardous Waste Pail.

o Note: Do not seal the drum lid if there is any chance of reaction, though this solid is
generally stable.

Protocol B: Aqueous Solutions (Reaction Workups)

Use this for aqueous layers from extractions.
e pH Check: The HCI salt will make the water acidic. Use pH strips to verify.[7]
e Neutralization (Optional but Recommended):
o Slowly add Sodium Bicarbonate (NaHCO:s) to adjust pH to ~6-8.
o Caution: COz2 gas will evolve.[3][9] Do this in a hood.
e Segregation: Pour into the Aqueous Hazardous Waste container.

o Crucial: Do not mix with aqueous waste containing bleach or heavy metals.
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Protocol C: Organic Solutions (HPLC Waste/Mother
Liquor)

Use this for material dissolved in Methanol, DCM, Ethyl Acetate, etc.
« ldentify Solvent:
o If solvent is Dichloromethane (DCM) or Chloroform -> Halogenated Waste.
o If solvent is Methanol, Ethanol, Acetone, Ethyl Acetate -> Non-Halogenated Waste.

e Chloride Consideration: Although the compound contains HCI, the quantity in a dilute organic
solution is usually low enough that it does not mandate a "Halogenated" classification if the
solvent itself is non-halogenated. However, always list the full chemical name on the
manifest so the incineration facility is aware of the chloride content.

Emergency Procedures: Spills
Scenario: You drop a 5g bottle of the solid powder on the floor.

o Evacuate & Ventilate: Clear the immediate area. Ensure the fume hood is running to pull

dust away.

o PPE Up: Wear nitrile gloves, lab coat, and goggles. If dust is visible in the air, wait for it to

settle or wear an N95 mask.
e Dry Clean Up:
o Do not spray water initially (this creates a corrosive, sticky acidic mess).
o Gently sweep the powder using a brush and dustpan into a bag.
o Alternatively, cover with a spill absorbent (vermiculite or specialized acid neutralizer).

o Wet Wipe: Once the bulk solid is removed, wipe the surface with a paper towel dampened
with dilute Sodium Bicarbonate solution to neutralize residues.

» Disposal: Place all spill debris (towels, vermiculite) into the Solid Hazardous Waste bin.
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Regulatory Compliance (RCRA/EPA Context)

While this specific compound is not explicitly "P-listed" (acutely toxic) or "U-listed" (toxic) by
specific CAS in 40 CFR 261.33, it falls under the "Characteristic Waste" definitions due to its
properties:

o Characteristic of Corrosivity (D002): Applicable if aqueous solutions have pH < 2.

e Generator Knowledge: As a researcher, you are responsible for characterizing the waste.
The presence of the morpholine moiety suggests treating it as Toxic to ensure incineration
rather than landfill disposal, preventing environmental leaching.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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